![molecular formula H4Si B076897 (2H4)Silane CAS No. 13537-07-0](/img/structure/B76897.png)
(2H4)Silane
Overview
Description
“(2H4)Silane”, also known as “Silane-D4”, is a compound with the molecular formula D4Si and a molecular weight of 36.1419 . It is used in various applications due to its unique properties .
Synthesis Analysis
Silane can be synthesized through various methods such as hydrosilylation or electrophilic silylation . A study also discussed the production of silane using different routes: using magnesium silicide, silicon halide, and trichlorosilane catalytic disproportionation . The latter route was found to be the most promising method for monosilane production .
Molecular Structure Analysis
The molecular structure of “this compound” is similar to that of Silane (SiH4), with the hydrogen atoms replaced by deuterium . The 3D structure of Silane can be viewed using specific software .
Chemical Reactions Analysis
Silane molecules are known to undergo a variety of chemical reactions. For instance, they can be used in the formation of self-assembled monolayers, undergoing reactions such as nucleophilic substitution, click chemistry, supramolecular modification, and photochemical reaction .
Physical And Chemical Properties Analysis
Silane-D4 has a density of 1.114g/mL at 25°C, a melting point of -185°C, and a boiling point of -112°C . Physical properties such as hardness, topography, and hydrophilicity are known to be important parameters in the biological evaluation of materials .
Scientific Research Applications
Applications in Microelectronics and Optics : Silicon nitride (Si3N4) and silica (SiO2) thin films, derived from silane precursors, are significant in microelectronics and optics. Research by Dahlhaus et al. (1993) focused on non-hazardous alternatives to silane for the chemical vapor deposition (CVD) of these materials, using pentamethylcyclopentadiene-substituted silanes (Dahlhaus, Jürgen, P. Jutzi, H. Frenck, & W. Kulisch, 1993).
In Cement Hydration and Mortar Properties : Feng et al. (2016) explored the effects of silanes and their derivatives on cement hydration and mechanical properties of mortars. They found that silanes retarded cement hydration, but their derivatives mitigated this retardation. Epoxy-based silane oligomers showed promise for high-strength mortars due to their strength properties and negligible hydration retardation (Feng, Huajun, Hoang Thanh Nam Le, Shasha Wang, & Min-hong Zhang, 2016).
In Corrosion Protection and Adhesion : A study by Flis and Kanoza (2006) demonstrated the use of vinyl-triethoxy silane films on iron to improve adhesion of organic coatings and protect against corrosion. Exposure to air led to chemical changes in the silane films, enhancing their protectiveness (Flis, J. & M. Kanoza, 2006).
In Semiconductor Applications : Silanes are key precursors in the production of silicon nanoparticles and electronic-grade silicon, as mentioned in Hidding (2018). The study discusses how ultrasonic treatment of silanes can lead to new silicon compounds and materials at ambient temperature and pressure conditions (Hidding, B., 2018).
In Analytical Chemistry : Research by Hutton et al. (1990) explored the direct analysis of silane by inductively coupled plasma mass spectrometry, highlighting its application in measuring and identifying elemental impurities in the electronics field (Hutton, R., M. Bridenne, E. Coffre, Y. Marot, & F. Simondet, 1990).
In Surface Engineering : Van Ooij et al. (2000) provided an overview of the use of silanes for corrosion control, paint adhesion, and rubber bonding. The focus was on bis-silanes, which showed effectiveness across a range of metals and paint systems (Van Ooij, W. J., D. Zhu, G. Prasad, S. Jayaseelan, Y. Fu, & N. Teredesai, 2000).
Future Directions
The use of silane in the rubber industry is expected to grow, with the global silanes market projected to reach USD 2.30 Billion by 2029 . Research is also being conducted on the use of silane in the development of hydrophobic paper substrates , and in the synthesis of functional rubber composites for green tire applications .
properties
IUPAC Name |
tetradeuteriosilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/H4Si/h1H4/i1D4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLRPTPMANUNPDV-JQYAHLJZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[SiH4] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H][Si]([2H])([2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H4Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701318605 | |
Record name | Silane-d4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701318605 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
36.141 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13537-07-0 | |
Record name | Silane-d4 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13537-07-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2H4)Silane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013537070 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Silane-d4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701318605 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [2H4]silane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.530 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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